Cas no 43119-57-9 (myo-Inositol, cyclic1,2-(hydrogen phosphate))
43119-57-9 structure
Product Name:myo-Inositol, cyclic1,2-(hydrogen phosphate)
CAS No:43119-57-9
MF:C6H11O8P
MW:242.120503664017
CID:329203
PubChem ID:122331
Update Time:2025-04-19
myo-Inositol, cyclic1,2-(hydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- myo-Inositol, cyclic1,2-(hydrogen phosphate)
- Inositol cyclic-1,2-monophosphate
- Inositol 1,2-cyclic phosphate
- (3aR,4R,5S,6S,7R,7aS)-2,4,5,6,7-pentahydroxy-hexahydro-2H-1,3,2$l^{5}-benzodioxaphosphol-2-one
- inositol cyclic phosphate
- CHEBI:18426
- (3aS,4R,5S,6S,7R,7aR)-2-hydroxy-2-oxo-3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]dioxaphosphole-4,5,6,7-tetrol
- 1D-myo-inositol 1,2-cyclic phosphate
- Q27103070
- 43119-57-9
- 1D-myo-inositol 1,2-(hydrogen phosphate)
- C04299
- D-myo-inositol 1,2-cyclic phosphate
- Epitope ID:140425
- myo-Inositol 1,2-cyclic phosphate
- myo-Inositol, cyclic 1,2-(hydrogen phosphate)
-
- Inchi: 1S/C6H11O8P/c7-1-2(8)4(10)6-5(3(1)9)13-15(11,12)14-6/h1-10H,(H,11,12)/t1-,2-,3+,4+,5-,6+/m0/s1
- InChI Key: SXHMVNXROAUURW-FTYOSCRSSA-N
- SMILES: P1(=O)(O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H]([C@@H]2O1)O)O)O)O
Computed Properties
- Exact Mass: 242.01915430g/mol
- Monoisotopic Mass: 242.01915430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 137Ų
myo-Inositol, cyclic1,2-(hydrogen phosphate) Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
43119-57-9 (myo-Inositol, cyclic1,2-(hydrogen phosphate)) Related Products
- 37288-11-2(Phytase)
- 129832-03-7(phytic acid dipotassium)
- 145843-69-2(D-myo-Inositol-1,3,4,5-tetrakisphosphate, octapotassium salt)
- 83-86-3(Fytic acid)
- 112571-69-4(D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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